3,5-Dichloro-2,4,6-trifluorobenzaldehyde

• IUPAC Name: 3,5-dichloro-2,4,6-trifluorobenzaldehyde
• InChI: InChI=1S/C7HCl2F3O/c8-3-5(10)2(1-13)6(11)4(9)7(3)12/h1H
• InChI Key: BCKHICABXCTJJL-UHFFFAOYSA-N
• Canonical SMILES: C(=O)C1=C(C(=C(C(=C1F)Cl)F)Cl)F
• Molecular Formula: C7HCl2F3O
• DSSTOX Substance ID: DTXSID601261926
• Molecular Weight: 228.98 g/mol
• CAS RN: 681435-10-9

Description

3,5-Dichloro-2,4,6-trifluorobenzaldehyde is a chemical compound with the molecular formula C7H2Cl3F3O. It is a colorless solid that can be used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other compounds. It has a wide range of applications in the fields of biochemistry, medicine, and materials science.

Scientific Research Applications

3,5-Dichloro-2,4,6-trifluorobenzaldehyde has many applications in scientific research. It is used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other compounds. It is also used as a reagent in the synthesis of a range of compounds, including anti-tumor agents, antibiotics, and other drugs. Additionally, it is used in the synthesis of polymers, dyes, and other materials.

Mechanism of Action

The mechanism of action of 3,5-dichloro-2,4,6-trifluorobenzaldehyde is not well understood. However, it is believed to act as an inhibitor of a range of enzymes, including cytochrome P450, monoamine oxidase, and aldehyde dehydrogenase. Additionally, it is believed to act as an antioxidant, which means it can scavenge free radicals and prevent them from causing damage to cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed to act as an inhibitor of a range of enzymes, including cytochrome P450, monoamine oxidase, and aldehyde dehydrogenase. Additionally, it is believed to act as an antioxidant, which means it can scavenge free radicals and prevent them from causing damage to cells. Furthermore, it is believed to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3,5-dichloro-2,4,6-trifluorobenzaldehyde in laboratory experiments include its availability, low cost, and wide range of applications. Additionally, it is relatively easy to synthesize in a laboratory setting. However, there are some limitations to its use in laboratory experiments. For example, it is a volatile compound and can easily evaporate from solutions, making it difficult to store and handle. Additionally, it is a toxic compound and should be handled with care.

Future Directions

There are a number of potential future directions for research on 3,5-dichloro-2,4,6-trifluorobenzaldehyde. These include further studies on its mechanism of action and biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other compounds. Additionally, further research could be conducted on its potential uses in the synthesis of polymers, dyes, and other materials. Finally, further research could be conducted on its potential toxicity and safety profile.

Synthesis Methods

3,5-Dichloro-2,4,6-trifluorobenzaldehyde can be synthesized using a variety of methods. One method involves the reaction of para-chlorobenzaldehyde with trifluoromethanesulfonic acid in an aqueous solution at room temperature. This reaction produces this compound in an 80-90% yield. Another method involves the reaction of para-chlorobenzaldehyde with potassium trifluoromethanesulfonate in an aqueous solution at room temperature. This reaction produces this compound in a 70-80% yield.